Cas no 1187361-13-2 (3-Cyano-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-Cyano-1H-pyrazole-5-carboxylic acid
• CAS No: 1187361-13-2
• MF: C₅H₃N₃O₂
• MW: 137.096220254898
• MDL: MFCD09036046
• CID: 822813
• PubChem ID: 22158951
• Update Time: 2025-05-21

3-Cyano-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-1H-pyrazole-5-carboxylic acid
• PubChem23650
• FCH832437
• AK139764
• AX8221882
• MFCD09036046
• 3-cyano-1H-pyrazole-5-carboxylicacid
• CS-13288
• 1187361-13-2
• 5-CYANO-2H-PYRAZOLE-3-CARBOXYLIC ACID
• CS-0040253
• AKOS004118160
• DB-122674
• DTXSID00623036
• AKOS023832719
• SCHEMBL10340622

• MDL： MFCD09036046
• Inchi： 1S/C5H3N3O2/c6-2-3-1-4(5(9)10)8-7-3/h1H,(H,7,8)(H,9,10)
• InChI Key： NTSMOUACTOCHOU-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C#N)=NN1)=O

Computed Properties

• Exact Mass: 137.022526347g/mol
• Monoisotopic Mass: 137.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8
• XLogP3: 0.1